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Introduction & Biological Significance
(+)-Spisulosine (also known as ES-285 or 1-deoxysphinganine) is an atypical, marine-derived

sphingoid base originally isolated from the Arctic clam Spisula polynyma1[1]. Structurally, it is

defined by its (2S, 3R)-2-aminooctadecan-3-ol absolute configuration, lacking the C1-hydroxyl

group characteristic of canonical sphinganine 2[2].

Unlike traditional chemotherapeutics, (+)-spisulosine exhibits a unique mechanism of action. It

induces apoptosis in various human malignant cell lines (e.g., prostate tumor PC-3 and LNCaP

cells) by stimulating the de novo biosynthesis of intracellular ceramide and subsequently

activating the atypical protein kinase C isoform, PKCζ 3[3]. Furthermore, it promotes the

disassembly of actin stress fibers, contributing to its potent antiproliferative profile 4[4]. Due to

its clinical potential, it has been evaluated in Phase I clinical trials for advanced solid tumors

4[4].
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Fig 1. (+)-Spisulosine mechanism of action leading to apoptosis via ceramide and PKCζ

pathways.

Retrosynthetic Analysis & Total Synthesis
Strategies
The primary synthetic challenge in accessing (+)-spisulosine is the stereoselective construction

of the anti-1,2-amino alcohol moiety. Over the past decades, several elegant strategies have

been developed to establish this (2S, 3R) configuration 5[5].

Table 1: Comparison of Total Synthesis Strategies
Synthesis Strategy

Key Intermediate /
Reaction

Stereochemical
Control

Ref

Chiral Pool /

Metathesis

(S)-Garner's Aldehyde

/ Grubbs II

Felkin-Anh

(Diastereoselective

Grignard)

[[6]](6]

Aza-Claisen

Rearrangement

Erythro-configured

amino-alcohol

Substrate-

controlled[3,3]-

sigmatropic

7[7]

Morita-Baylis-Hillman

(MBH)
MBH adduct to acyloin

Diastereoselective

reductive amination
[[6]](6]

Organometallic

Addition

N,N-dibenzylamino

aldehyde

Chelation vs. Non-

chelation control
[[1]](1]

For this application note, we detail the Chiral Pool / Olefin Cross-Metathesis route. This

approach is highly modular, utilizes commercially available (S)-Garner's aldehyde to lock in the

C2 stereocenter, and leverages robust ruthenium-catalyzed metathesis to install the

hydrophobic tail 6[6].
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Fig 2. Forward synthetic workflow of (+)-spisulosine utilizing (S)-Garner's aldehyde.
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Detailed Experimental Protocol
Step 1: Diastereoselective Vinylogous Addition
Objective: Establish the (2S, 3R) anti-amino alcohol core via nucleophilic addition.

Preparation: Flame-dry a 100 mL Schlenk flask under argon. Add (S)-Garner's aldehyde (1.0

equiv, 10 mmol) and dissolve in 30 mL of anhydrous THF.

Reaction: Cool the mixture to -78 °C using a dry ice/acetone bath. Dropwise add

vinylmagnesium bromide (1.5 equiv, 15 mL of a 1.0 M solution in THF) over 15 minutes. Stir

at -78 °C for 2 hours.

Quenching & Extraction: Quench the reaction at -78 °C with saturated aqueous NH₄Cl (20

mL). Allow to warm to room temperature. Extract with EtOAc (3 x 30 mL), wash the

combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Purify via flash column chromatography (Hexanes/EtOAc 8:2) to isolate the anti-

allylic alcohol.

Causality & Logic: The strict -78 °C temperature is critical to maximize the diastereomeric

ratio (d.r.) in favor of the anti isomer. Under non-chelating conditions (using THF and a

Grignard reagent), the nucleophilic attack follows the Felkin-Anh model. The bulky N-Boc

group and the electronegative oxygen of the oxazolidine ring dictate the trajectory of the

incoming vinyl group, preferentially yielding the (2S, 3R) configuration 1[1].

Self-Validation: Monitor by TLC. The desired anti diastereomer typically exhibits a slightly

lower Rf​than the syn isomer. Confirm the presence of terminal vinyl protons via ¹H NMR

(multiplet at δ ~5.2-5.9 ppm).

Step 2: Olefin Cross-Metathesis
Objective: Install the long aliphatic chain of the sphingoid base.

Preparation: In a flame-dried flask equipped with a reflux condenser, dissolve the anti-allylic

alcohol intermediate (1.0 equiv, 5 mmol) and 1-pentadecene (4.0 equiv, 20 mmol) in

anhydrous, degassed CH₂Cl₂ (25 mL).
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Catalysis: Add Grubbs 2nd Generation Catalyst (5 mol%, 0.25 mmol).

Reaction: Heat the mixture to reflux (40 °C) under an argon atmosphere for 12 hours.

Workup: Cool to room temperature, concentrate in vacuo, and purify directly via flash

chromatography (Hexanes/EtOAc gradient) to yield the C18 alkene intermediate.

Causality & Logic: A 4-fold excess of 1-pentadecene is utilized to kinetically suppress the

homodimerization of the allylic alcohol. Grubbs II catalyst is specifically selected over Grubbs

I due to its superior functional group tolerance (accommodating the unprotected secondary

alcohol and bulky acetonide) and thermal stability at reflux 6[6].

Self-Validation: Track reaction progress via ¹H NMR of crude aliquots. The successful

coupling is validated by the disappearance of the terminal vinyl protons ( δ 5.1-5.3 ppm) and

the emergence of internal olefinic protons ( δ 5.4-5.6 ppm).

Step 3: Global Hydrogenation & Deprotection
Objective: Reduce the internal alkene and unmask the pharmacophore to yield (+)-spisulosine.

Hydrogenation: Transfer the metathesis product (3 mmol) to a hydrogenation flask. Add 10%

Pd/C (10% w/w) and dissolve in HPLC-grade MeOH (20 mL). Stir vigorously under an H₂

atmosphere (1 atm, balloon) at room temperature for 6 hours.

Filtration: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash

the pad with excess MeOH and concentrate the filtrate.

Deprotection: Dissolve the crude saturated intermediate in 3M HCl in MeOH (15 mL). Stir at

room temperature for 4 hours.

Isolation: Concentrate the mixture. Neutralize with saturated aqueous NaHCO₃ and extract

with CH₂Cl₂ (3 x 20 mL). Dry the organic layers, concentrate, and purify via recrystallization

or ion-exchange chromatography to afford pure (+)-spisulosine.

Causality & Logic: The Pd/C catalyzed hydrogenation cleanly reduces the internal double

bond to yield the saturated C18 chain required for biological activity. The subsequent acidic
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solvolysis simultaneously cleaves both the N,O-acetonide and the N-Boc protecting groups,

revealing the primary amine and secondary alcohol of the target molecule.

Self-Validation: High-Resolution Mass Spectrometry (HRMS-ESI) must show the molecular

ion peak [M+H]+ at m/z 286.3, confirming the molecular formula C₁₈H₃₉NO [[2]](2]. Optical

rotation should be measured to confirm the (+)-enantiomer.

Safety & Handling
Toxicity Warning: (+)-Spisulosine is a highly potent cytotoxic agent and an inducer of

apoptosis 3[3]. It exhibits neurotoxic potential in vitro8[8]. All handling of the final product and

advanced intermediates must be conducted in a certified Class II biological safety cabinet or

a high-performance chemical fume hood.

Reagent Hazards: Vinylmagnesium bromide is highly flammable and reacts violently with

water. Grubbs II catalyst should be handled with care to avoid heavy metal exposure.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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